Cas no 2243514-22-7 (6-Methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine;hydrochloride)

• Product Name: 6-Methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine;hydrochloride
• CAS No: 2243514-22-7
• MF: C₁₃H₁₇ClN₂O
• MW: 252.739882230759
• CID: 5326217
• PubChem ID: 138040515
• Update Time: 2025-11-06

6-Methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine;hydrochloride
• Z3334072535
• 6-methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine hydrochloride

• Inchi： 1S/C13H16N2O.ClH/c1-16-8-5-6-12-10(7-8)9-3-2-4-11(14)13(9)15-12;/h5-7,11,15H,2-4,14H2,1H3;1H
• InChI Key： UKNWELNQGYKRGI-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC2=C(C=1)C1CCCC(C=1N2)N

Computed Properties

• Exact Mass: 252.1029409g/mol
• Monoisotopic Mass: 252.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51

Additional information on 6-Methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine;hydrochloride

Introduction to 6-Methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine;hydrochloride (CAS No. 2243514-22-7)

6-Methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine;hydrochloride (CAS No. 2243514-22-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of carbazoles, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects.

The chemical structure of 6-Methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine;hydrochloride features a methoxy group at the 6-position of the carbazole ring and an amine group at the 1-position. The presence of these functional groups imparts specific pharmacological properties to the molecule. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical applications.

Recent studies have highlighted the potential of 6-Methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine;hydrochloride in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit apoptosis and reduce oxidative stress in neuronal cells, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, 6-Methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine;hydrochloride has also demonstrated anti-inflammatory activity. A study published in the Inflammation Research journal reported that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 6-Methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine;hydrochloride has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and exhibits good brain penetration, which is crucial for its therapeutic efficacy in neurological conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine;hydrochloride in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

The potential applications of 6-Methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine;hydrochloride extend beyond neurodegenerative and inflammatory diseases. Ongoing research is exploring its use in other areas such as cancer therapy and cardiovascular disease management. For instance, preliminary studies have indicated that this compound may have antiproliferative effects on certain cancer cell lines by inducing cell cycle arrest and apoptosis.

In conclusion, 6-Methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine;hydrochloride (CAS No. 2243514-22-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in advancing treatments for a variety of diseases.